Cas no 2228431-20-5 (tert-butyl 4-(1-cyano-3-oxocyclobutyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-cyano-3-oxocyclobutyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2228431-20-5
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6186531
• PubChem ID: 165653656
• Update Time: 2025-06-12

tert-butyl 4-(1-cyano-3-oxocyclobutyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-cyano-3-oxocyclobutyl)-3-methylpiperidine-1-carboxylate
• 2228431-20-5
• EN300-1899175

• Inchi： 1S/C16H24N2O3/c1-11-9-18(14(20)21-15(2,3)4)6-5-13(11)16(10-17)7-12(19)8-16/h11,13H,5-9H2,1-4H3
• InChI Key： VASGINPQKVWGJM-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C1)C1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4Ų

Additional information on tert-butyl 4-(1-cyano-3-oxocyclobutyl)-3-methylpiperidine-1-carboxylate

Introduction to tert-butyl 4-(1-cyano-3-oxocyclobutyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228431-20-5)

Tert-butyl 4-(1-cyano-3-oxocyclobutyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228431-20-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a cyano group, and a cyclobutane ring, all integrated into a piperidine framework. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The tert-butyl group is a common protecting group in organic synthesis, known for its stability and ease of removal. In the context of tert-butyl 4-(1-cyano-3-oxocyclobutyl)-3-methylpiperidine-1-carboxylate, this group serves to protect the piperidine nitrogen, allowing for selective functionalization and modification of other parts of the molecule. This is particularly useful in multistep synthetic processes where the integrity of the nitrogen center needs to be preserved.

The presence of the cyano group (CN) is another key feature of this compound. Cyano groups are known for their high reactivity and ability to participate in various chemical transformations, such as hydrolysis to carboxylic acids or reduction to amines. In medicinal chemistry, cyano groups are often used to enhance the lipophilicity and metabolic stability of drug candidates, which can improve their pharmacokinetic properties.

The cyclobutane ring is a four-membered cyclic structure that introduces significant strain into the molecule. This strain can influence the conformational flexibility and reactivity of the compound, potentially affecting its binding affinity to biological targets. The cyclobutane ring in tert-butyl 4-(1-cyano-3-oxocyclobutyl)-3-methylpiperidine-1-carboxylate is further modified with an oxo (C=O) group, which adds additional reactivity and complexity to the molecule.

The piperidine framework itself is a six-membered heterocyclic amine that is widely used in pharmaceuticals due to its ability to form stable complexes with various biological targets. The presence of the methyl group at the 3-position of the piperidine ring can influence the overall conformation and electronic properties of the molecule, potentially enhancing its biological activity.

Recent studies have highlighted the potential applications of compounds like tert-butyl 4-(1-cyano-3-oxocyclobutyl)-3-methylpiperidine-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that similar compounds exhibit potent inhibitory activity against specific kinases involved in cancer progression. These findings suggest that this compound could be further optimized as a lead candidate for anticancer drug development.

In addition to its potential as an anticancer agent, tert-butyl 4-(1-cyano-3-oxocyclobutyl)-3-methylpiperidine-1-carboxylate has also been investigated for its neuroprotective properties. Studies have demonstrated that compounds with similar structural features can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of tert-butyl 4-(1-cyano-3-oxocyclobutyl)-3-methylpiperidine-1-carboxylate typically involves multistep procedures that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, cycloaddition reactions, and selective functional group transformations. The ability to synthesize this compound efficiently and reproducibly is crucial for its further evaluation in preclinical and clinical settings.

In conclusion, tert-butyl 4-(1-cyano-3-oxocyclobutyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228431-20-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and development.